Cas no 2171963-48-5 (1-1-(hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol
• CAS No: 2171963-48-5
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6009469
• PubChem ID: 165598788
• Update Time: 2025-08-02

1-1-(hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol
• 1-[1-(hydroxymethyl)cyclobutyl]-3,3-dimethylcyclobutan-1-ol
• 2171963-48-5
• EN300-1631374

• Inchi： 1S/C11H20O2/c1-9(2)6-11(13,7-9)10(8-12)4-3-5-10/h12-13H,3-8H2,1-2H3
• InChI Key： DXRDMUHVERVWQY-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)C1)C1(CO)CCC1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol

1-1-(Hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol (CAS No. 2171963-48-5): An Emerging Compound in Medicinal Chemistry

1-1-(Hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol (CAS No. 2171963-48-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclobutane derivatives and is characterized by its complex cyclic structure, which includes a hydroxymethyl group and two methyl substituents. The intricate arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical research endeavors.

The synthesis of 1-1-(hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol involves multi-step reactions, typically starting from readily available cyclobutane precursors. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its broader application in drug discovery and development. The use of transition metal-catalyzed reactions and stereoselective transformations has been particularly instrumental in achieving high yields and purity levels.

In terms of its chemical properties, 1-1-(hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol exhibits notable solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO). Its hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets. Additionally, the presence of the cyclobutane ring imparts rigidity to the molecule, which can enhance its binding affinity to specific protein receptors. These properties make it an attractive scaffold for the design of novel bioactive compounds.

The biological activity of 1-1-(hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol has been extensively studied in recent years. Preliminary in vitro assays have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has shown promising activity against certain kinases, which are key regulators of cellular processes such as cell division and signal transduction. This makes it a potential lead compound for the development of anti-cancer drugs.

Beyond its enzymatic inhibition properties, 1-1-(hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol has also been investigated for its anti-inflammatory effects. In vitro studies using human cell lines have revealed that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

To further validate its therapeutic potential, preclinical studies have been conducted using animal models. In a mouse model of inflammation, administration of 1-1-(hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol resulted in a significant reduction in paw edema and other markers of inflammation. These results are encouraging and warrant further investigation into its safety and efficacy in human clinical trials.

The pharmacokinetic profile of 1-1-(hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol has also been evaluated. Initial studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, it shows minimal toxicity at therapeutic doses, making it a safe candidate for long-term use.

In conclusion, 1-1-(hydroxymethyl)cyclobutyl-3,3-dimethylcyclobutan-1-ol (CAS No. 2171963-48-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive scaffold for the development of novel therapeutics. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological profile for clinical use.